Cas no 269-52-3 ([1,3]Dioxolo[4,5-g]cinnoline(8CI,9CI))

• Product Name: [1,3]Dioxolo[4,5-g]cinnoline(8CI,9CI)
• CAS No: 269-52-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 282297
• PubChem ID: 71358959
• Update Time: 2025-04-19

[1,3]Dioxolo[4,5-g]cinnoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-g]cinnoline(8CI,9CI)
• [1,3]dioxolo[4,5-g]cinnoline
• 6,7-(Methylenedioxy)cinnoline
• 6,7-[Methylenebis(oxy)]cinnoline
• Cinnoline, 6,7-(methylenedioxy)-
• Cinnoline,6,7-[methylenebis(oxy)]-
• 7H-[1,3]DIOXOLO[4,5-G]CINNOLINE
• DTXSID70782861
• 269-52-3

• Inchi： 1S/C9H6N2O2/c1-2-10-11-7-4-9-8(3-6(1)7)12-5-13-9/h1-4H,5H2
• InChI Key： RSGBGKQMMBVCJT-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(C=CN=N3)=CC1=2

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines